2-Carboxymethoxy-4-chlorosulfonylphenoxyacetic acid

• CAS RN: 651729-52-1
• Molecular Formula: C10H9ClO8S
• Molecular Weight: 324.69 g/mol
• IUPAC Name: 2-[2-(carboxymethoxy)-4-chlorosulfonylphenoxy]acetic acid
• InChI: InChI=1S/C10H9ClO8S/c11-20(16,17)6-1-2-7(18-4-9(12)13)8(3-6)19-5-10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key: NWPOOOPUVQTLBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)OCC(=O)O)OCC(=O)O

Description

2-Carboxymethoxy-4-chlorosulfonylphenoxyacetic acid is a useful research compound. Its molecular formula is C10H9ClO8S and its molecular weight is 324.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Carboxymethoxyphenoxyacetic acid (15.3 g, 0.0675 mol) was added in portions over 30 min to stirred chlorosulfonic acid (59.0 g, 0.506 mol) that was cooled in an ice/methanol bath. The mixture was allowed to warm to room temperature over 2.5 hr and was then poured slowly into stirred ice water. The resulting solid was collected by filtration, washed with water, and dried at high vacuum over sodium hydroxide. The product, title compound, weighed 6.54 g (30%).